Cas no 15073-00-4 (4α-Methylcholesterol)

• Product Name: 4α-Methylcholesterol
• CAS No: 15073-00-4
• MF: C₂₈H₄₈O
• MW: 400.680129051209
• CID: 2011180
• PubChem ID: 129669055
• Update Time: 2025-07-14

4α-Methylcholesterol Chemical and Physical Properties

Names and Identifiers

• (3beta,4alpha)-4-Methylcholest-5-en-3-ol
• 4α-Methyl-cholest-5-en-3β-ol
• 4α-Methylcholesterol
• AKOS040756870
• CS-0145851
• 4?-Methyl-cholest-5-en-3?-ol
• DA-49761
• QAA07300
• Cholest-5-en-3-ol, 4-methyl-, (3b,4a)-
• HY-N8531
• 4a-methylcholesterol
• 4
• 4??-Methylcholesterol
• 15073-00-4
• (3S,4S,8S,9S,10R,13R,14S,17R)-4,10,13-Trimethyl-17-((R)-6-methylheptan-2-yl)-2,3,4,7,8,9,10,11,12,13,14,15,16,17-tetradecahydro-1H-cyclopenta[a]phenanthren-3-ol;
• 4alpha-Methylcholesterol
• 4a-Methyl-cholest-5-en-3b-ol
• (3S,4S,8S,9S,10R,13R,14S,17R)-4,10,13-trimethyl-17-[(2R)-6-methylheptan-2-yl]-2,3,4,7,8,9,11,12,14,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthren-3-ol
• A-Methylcholesterol

• Inchi： 1S/C28H48O/c1-18(2)8-7-9-19(3)22-12-13-24-21-10-11-23-20(4)26(29)15-17-28(23,6)25(21)14-16-27(22,24)5/h11,18-22,24-26,29H,7-10,12-17H2,1-6H3/t19-,20+,21+,22-,24+,25+,26+,27-,28+/m1/s1
• InChI Key： PZELUKPNJYWGOY-WKKZOLDUSA-N
• SMILES： O[C@H]1CC[C@@]2(C)C([C@@H]1C)=CC[C@@H]1[C@@H]2CC[C@]2(C)[C@@H]([C@H](C)CCCC(C)C)CC[C@H]21

Computed Properties

• Exact Mass: 400.370516150g/mol
• Monoisotopic Mass: 400.370516150g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 29
• Rotatable Bond Count: 5
• Complexity: 620
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 9
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 8.9
• Topological Polar Surface Area: 20.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Cholestane steroids Cholesterols and derivatives
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Cholesterols and derivatives

Additional information on 4α-Methylcholesterol

(3beta,4alpha)-4-Methylcholest-5-en-3-ol: A Comprehensive Overview

The compound with CAS No. 15073-00-4, commonly referred to as (3beta,4alpha)-4-Methylcholest-5-en-3-ol, is a steroidal alcohol with significant biological activity and potential applications in various fields. This compound belongs to the class of cholestane derivatives, which are known for their structural diversity and functional versatility. Recent studies have highlighted its role in lipid metabolism, inflammation modulation, and its potential as a precursor for bioactive molecules.

Chemical Structure and Properties

(3beta,4alpha)-4-Methylcholest-5-en-3-ol features a cholestane skeleton with a methyl group at the 4-alpha position and a hydroxyl group at the 3-beta position. Its molecular formula is C28H46O, and it exhibits a unique stereochemistry that contributes to its biological activity. The compound's structure allows for interactions with cellular membranes and lipid rafts, making it a subject of interest in membrane biology and drug delivery systems.

Biological Activity and Applications

Recent research has demonstrated that (3beta,4alpha)-4-Methylcholest-5-en-3-ol exhibits potent anti-inflammatory properties. Studies conducted in vitro have shown that it inhibits the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. This makes it a promising candidate for the development of anti-inflammatory therapies, particularly for conditions like arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory effects, this compound has also been investigated for its potential role in lipid metabolism regulation. Preclinical studies suggest that it may enhance cholesterol efflux from macrophages, thereby reducing the risk of atherosclerosis. This finding aligns with its structural similarity to cholesterol and its ability to interact with lipid transport proteins.

Synthesis and Isolation

The synthesis of (3beta,4alpha)-4-Methylcholest-5-en-3-ol involves multi-step organic reactions, including oxidation, reduction, and stereoselective synthesis techniques. Recent advancements in asymmetric synthesis have enabled the production of enantiomerically pure samples, which are essential for pharmacological studies.

Moreover, this compound can be isolated from natural sources such as marine sponges and certain fungal species. Its natural occurrence suggests evolutionary significance and potential ecological roles in interspecies communication or defense mechanisms.

Safety and Toxicology

Preliminary toxicological studies indicate that (3beta,4alpha)-4-Methylcholest-5-en-3-ol has a low acute toxicity profile. However, chronic exposure studies are still underway to fully assess its safety profile for therapeutic applications. Regulatory agencies require comprehensive safety evaluations before this compound can be approved for clinical use.

Future Directions

The future of (3beta,4alpha)-4-Methylcholest-5-en-3-ol lies in its potential as a lead molecule for drug development. Ongoing research is focused on optimizing its bioavailability and efficacy through structural modifications. Additionally, investigations into its mechanism of action at the molecular level are expected to uncover new therapeutic targets.

In conclusion, (3beta,4alpha)-4-Methylcholest-5-en-3-ol represents a valuable compound with diverse biological activities and promising therapeutic potential. As research continues to unravel its mechanisms and applications, this compound is poised to make significant contributions to the fields of pharmacology and biotechnology.